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Compound Focus: (1R,3E,7E,11S)-1,5,5,8-tetramethyl-12-oxabicyclo[9.1.0]dodeca-3,7-
diene Get

CAS No.: 19888-34-7 Quote
Cat. No.: S1556315

Chemical Profile of Humulene and Humulene Epoxide Il

Humulene, also known as a-humulene, is a naturally occurring monocyclic sesquiterpene (CisHz2a)
containing three nonconjugated double bonds and an 11-membered ring. It is an isomer of -caryophyllene
and the two are often found together in plants [1]. Its epoxide derivative, Humulene Epoxide II, is an

oxidation product.

The table below summarizes the core chemical and biological information for these compounds.

Property Humulene (a-Humulene) Humulene Epoxide I
IUPAC Name (1E,4E,8E)-2,6,6,9- (1R,3E,7E,11R)-1,5,5,8-
Tetramethylcycloundeca-1,4,8-triene [1] Tetramethyl-12-

oxabicyclo[9.1.0]dodeca-3,7-diene
[2]

Chemical CisH24 [1] C1sH240 [2]
Formula
Molecular Weight 204.357 g-mol~1 [1] 220.3505 g-mol—1 [2]
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Property Humulene (a-Humulene) Humulene Epoxide Il
Chemical l#.Chemical structure of Humulene An 11- An epoxidized bicyclic structure
Structure membered ring with three double bonds derived from humulene [2].
[1].
Stereochemistry Specified (1E,4E,8E) configuration [1]. Specified (1R,3E,7E,11R) absolute

configuration [2].

Natural Source & Found in hops (up to 40% of essential oil), Formed from humulene during the

Role sage, ginger, ginseng, and cannabis. brewing process; a key contributor
Contributes to "hoppy" aroma; potential to the "hoppy" aroma in beer [1].
ecological repellent function [1] [3] [4].

Key Biological Primarily researched for anti- Identified as a main contributor to

Activities inflammatory [1] [4], anti- the anti-neuroinflammatory
tumor/cytotoxic (induces apoptosis) [3] activity of Cannabis sativa essential
[4], and antimicrobial effects [4]. oils [5].

Experimental Data on Biological Activity

Research into the biological effects of humulene and its derivatives often involves specific laboratory

models. The table below outlines key experimental findings and methodologies.

Biological Experimental Model/Cell o )

. . Key Findings & Experimental Protocols
Activity Line
Anti- In vivo models; essential oil of  a-Humulene, isolated from the essential oil,
inflammatory Cordia verbenacea [4]. demonstrated significant oral anti-inflammatory

activity [4].

| Induction of Apoptosis | Human leukemia cells (HL60), human neuroblastoma cells (SH-SY5Y), breast
cancer cells (MCF7, MDA) [3]. | Protocol: Cells treated with hemp/hop essential oils. Cytotoxicity assessed
via MTT assay. Apoptosis confirmed by cytofluorimetric analysis and electron microscopy (SEM/TEM) to

observe ultrastructural changes. Finding: Hemp and hop essential oils (rich in a-humulene) induced
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apoptosis, confirmed by morphological changes like chromatin condensation [3]. | | Anti-
neuroinflammatory | BV-2 microglial cells activated with LPS (lipopolysaccharide) [5]. | Protocol: Cells
pre-treated with Cannabis sativa essential oils or isolated compounds before LPS activation. Inflammation
markers (e.g., IL-6, iNOS) were measured. Finding: Essential oil high in (E)-caryophyllene, a-humulene,
and caryophyllene oxide inhibited pro-inflammatory mediators by modulating the p38 MAPK/NF-kB

pathway. a-Humulene itself was identified as a key active compound [5]. |

Visualizing the Anti-Neuroinflammatory Mechanism

Based on a study investigating Cannabis sativa essential oils [5], the following diagram illustrates the
proposed signaling pathway through which humulene and related compounds exert anti-neuroinflammatory

effects.
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o-Humulene/EOs
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Research Applications and Gaps

The existing data points to several promising research directions and clear gaps in the current understanding.

e Synergistic Effects (Entourage Effect): Humulene and its oxide are often investigated as part of a
complex phytochemical mixture. A 2023 study noted that the anti-neuroinflammatory activity of
Cannabis sativa essential oil was likely due to the combined action of (E)-caryophyllene, a-humulene,
and caryophyllene oxide [5]. This "entourage effect" is a critical consideration for drug development
from natural products.

e Direct Comparison of Stereoisomers: A major gap in the current literature is the direct, comparative
study of different stereoisomers of humulene oxide Il. The biological activity of (1R,3E,7E,11R)-
Humulene Epoxide Il has been documented [2] [5], but data on its other stereocisomers is lacking.
This represents a significant opportunity for original research.

e Suggested Analytical Protocols: For researchers aiming to fill this gap, the following
methodologies, as used in the cited studies, are recommended:

o Chemical Characterization: Use Headspace-Gas Chromatography—-Mass Spectrometry
(HS-GC-MS) for profiling volatile compounds in essential oils [3].

o Cytotoxicity Assessment: Employ the MTT assay to determine cell viability and proliferation
after treatment with the compounds [3] [5].

o Apoptosis Detection: Confirm programmed cell death using cytofluorimetric analysis and
visualize morphological changes with Scanning and Transmission Electron Microscopy
(SEMITEM) [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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